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The table below summarizes the fundamental properties of Z-LEHD-FMK.

Property Detail / Value
Name Z-LEHD-FMK
CAS Number 210345-04-3 [1]
Molecular C32H43FN6O10 [1]
Formula

Molecular Weight

Mechanism of
Action

Primary Role in

Research

Physical Form

Solubility

Storage

690.72 g/mol [1]

Specific, irreversible caspase-9 inhibitor [2] [1]

Inhibits the mitochondrial (intrinsic) apoptotic pathway; used to study selective
protection of normal cells (e.g., hepatocytes) during TRAIL-induced cancer cell
death [2].

Powder [1]

Soluble in DMSO (>10 mM) [1]

Desiccate at -20°C [1]
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Key Experimental Findings and Quantitative Data

The following table consolidates significant results from pivotal studies using Z-LEHD-FMK.

Experimental Context (Cell Treatment Key Findings & Quantitative
Line/Model) Conditions Outcomes

| Human Cell Lines *in vitro* [2] [1] | 20 pM Z-LEHD-FMK for 30 min, followed by 20 ng/ml TRAIL
for 4 hours [1]. | -« HCT116 & 293 cells: Complete protection from TRAIL-induced toxicity [2] [1]. °
SW480 & H460 cells: Death not prevented by Z-LEHD-FMK [2]. « Normal Human Hepatocytes:
Protected from TRAIL-induced apoptosis [2]. * HCT116 Colony Growth: Significantly more colonies
survived with TRAIL + Z-LEHD-FMK vs. TRAIL alone [2]. | | Rat Spinal Cord Injury Model [1] | 0.8-
mM/kg intravenous injection [1]. | « 24 hrs post-injury: Significantly fewer apoptotic cells in treated group
vs. controls [1]. « Electron Microscopy: Protected neurons, glia, myelin, axons, and intracellular organelles
[1]. | | Rat Focal Ischemia/Reperfusion Model [1] | Not specified in detail. | * Neurological Outcome:
Improved by 63% [1]. * Infarction Volume: Reduced by 49% [1]. |

Detailed Experimental Protocol

Based on the cited literature, here is a generalized protocol for using Z-LEHD-FMK in cell-based assays [2]
[1].

e Preparation of Stock Solution

o Dissolve Z-LEHD-FMK powder in anhydrous DMSO to prepare a concentrated stock solution
(e.g., 10-20 mM) [1].

o Note: Warming the tube at 37°C and brief sonication may aid in dissolving the compound
completely [1].

o Aligquot and store the stock solution at -20°C or below. For best results, prepare fresh solutions
on the day of use, though frozen stocks can typically be maintained for several months [1].

¢ Cell Treatment

o Culture your chosen cell line (e.g., HCT116, primary hepatocytes).
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o Pre-treat cells with 20 pM Z-LEHD-FMK for 30 minutes [1]. This pre-incubation is crucial for the
inhibitor to bind and inhibit caspase-9 before the apoptotic stimulus is introduced.

o Add the apoptotic stimulus, TRAIL, at a concentration of 20 ng/ml to the culture medium, while
maintaining the Z-LEHD-FMK presence [2] [1].

o Incubate the cells for the desired experimental duration (e.g., 4 hours for acute toxicity
assessment, or longer for colony formation assays) [2] [1].

¢ Downstream Analysis

o Assess apoptosis using standard methods like caspase-3/7 activity assays, flow cytometry for

Annexin V/propidium iodide staining, or immunoblotting for caspase cleavage (e.g.,
procaspase-3, -8, -9) [2].
o For long-term effects, perform clonogenic survival assays to measure colony-forming ability [2].

Signaling Pathway in TRAIL-Induced Apoptosis

The diagram below illustrates the core apoptotic pathway induced by TRAIL and the specific point of

inhibition by Z-LEHD-FMK, highlighting the differential effect in sensitive versus resistant cancer cells.
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Sensitive Cancer Cells (e.g., SW480, H460)

Protected Cells (e.g., HCT116, Hepatocytes)

Direct (Type 1)

Inhibits
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Mechanism of TRAIL-induced apoptosis and Z-LEHD-FMK inhibition [2] [3] [4].

Research Implications and Therapeutic Potential

The differential effect of Z-LEHD-FMK reveals a critical strategic insight: it is possible to protect certain
normal cells from TRAIL-induced apoptosis without compromising its ability to kill many cancer cell types

[2]. This selectively widens the therapeutic window for TRAIL-based therapies [2].

The resistance of some cancer cells (e.g., SW480, NCI-H460) to Z-LEHD-FMK suggests their death is
executed primarily via a strong, direct caspase-8 pathway (Type I cells). In contrast, cells protected by the
inhibitor (e.g., HCT116, hepatocytes) rely more heavily on mitochondrial amplification (Type II) [2] [4].
Furthermore, research on the NCI-H460 cell line indicates that in some contexts, the mitochondrial role is
less about caspase-9 activation and more about the release of Smac to neutralize XIAP, which otherwise
blocks caspase-3 activity [4]. Overcoming XIAP inhibition thus becomes a key determinant of TRAIL

sensitivity [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address: (SDtntarlo, CA 91761, United
smolecule) Compounds, Empowering Innovative ates
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/11103780/
https://www.cellsignal.com/pathways/regulation-of-apoptosis-pathway?srsltid=AfmBOoo13yJ0L_UpnXRs5fHjROa0wfEz7hA27N1_m7SvQ8iszw3T6bot
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0198203
https://www.smolecule.com/products/b547841#z-lehd-fmk-trail-induced-apoptosis
https://www.smolecule.com/products/b547841#z-lehd-fmk-trail-induced-apoptosis
https://www.smolecule.com/products/b547841#z-lehd-fmk-trail-induced-apoptosis
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s547841?utm_src=pdf-bulk
https://www.smolecule.com/products/s547841?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

